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Compound of Interest

Compound Name: Flufenacet

Cat. No.: B033160

A synergistic approach to broad-spectrum weed management, the tank-mixture of flufenacet
and diflufenican, offers researchers and agricultural scientists a potent tool for controlling
problematic grass and broadleaf weeds. This guide provides a comprehensive comparison of
the tank-mix's performance, supported by experimental data, detailed protocols, and
visualizations of the underlying biochemical interactions.

The combination of flufenacet, a member of the HRAC Group 15 herbicides that inhibits very
long-chain fatty acid (VLCFA) synthesis, and diflufenican, a HRAC Group 12 herbicide that
inhibits carotenoid biosynthesis, results in a broader spectrum of weed control and a valuable
tool for managing herbicide resistance.[1][2] This mixture demonstrates efficacy against a
range of weeds in various crops, including winter cereals, cotton, and soybean.[3][4][5]

Performance Data: A Quantitative Comparison

The efficacy of the flufenacet and diflufenican tank-mix has been evaluated in numerous field
trials. The following tables summarize the quantitative data from several studies, offering a
clear comparison of its performance against various weeds and in different cropping systems.

Table 1: Weed Control Efficacy in Cotton
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Application
Herbicide PP

Rate
Treatment (9

a.i./ha)

Target
Weeds

Efficacy (%)

Residual
o Source
Activity

Flufenacet +
] ) 160 + 40
Diflufenican

Digitaria
horizontalis,
Urochloa lata,
Dactylocteniu
m aegyptium,
Mollugo

suaveolens

Acceptable to

Perfect

~20 days [11[3]

Flufenacet +
) ) 200 + 50
Diflufenican

Digitaria
horizontalis,
Urochloa lata,
Dactylocteniu
m aegyptium,
Mollugo

suaveolens

Perfect to

Acceptable

At least 50

days [1]3]

Flufenacet +
) ) 300 + 75
Diflufenican

Digitaria
horizontalis,
Dactylocteniu
m aegyptium,
Commelina
trigyna,
Ludwigia
martinicensis,
Ocimum

canum

Acceptable to

Perfect

At least 50

days [1](3]

Table 2: Weed Control Efficacy in Soybean
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Herbicide Application  Target Efficacy (%) Efficacy (%) =
ource

Treatment Rate Weeds (28 DAP) (70 DAP)
Diflufenican + Palmer >93% (with
Metribuzin + 1X Rate amaranth, >90% sequential [4]
Flufenacet Prickly sida applications)

Standard Amaranthus Less effective
Acetochlor ) _ - [4]

Rate species than DFF mix

Table 3: Efficacy Against Herbicide-Resistant Rigid Ryegrass (Lolium rigidum)

Herbicide Application Target .
] . Efficacy (%) Source
Treatment Rate (g a.i./ha)  Population
GR9, GR24
Flufenacet +
_ _ 240 + 120 (ALS/ACCase- 98-100% [6]
Diflufenican ]
resistant)
GR20
Flufenacet +
_ _ 240 + 120 (ALS/ACCase- >90% [6]
Diflufenican )
resistant)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are generalized protocols for key experiments cited in this guide.

Herbicide Efficacy and Crop Tolerance Field Trials

A common methodology for these trials is the randomized complete block design.[3][5]
o Trial Setup:

o Experimental Design: Randomized complete block design with three to four replications.[3]

[5]
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o Plot Size: Typically 16.5 m? for cereals and 25 m? for maize and potatoes to minimize
spray drift between plots.[5]

o Treatments: Various rates of the flufenacet + diflufenican mixture, comparative standard
herbicides, and an untreated control.[1][3]

» Herbicide Application:

o Equipment: Small plot sprayers with flat-fan nozzles, calibrated to deliver a specific
volume (e.g., 300 L/ha) at a constant pressure.[5][7]

o Timing: Application timing is critical and recorded, for instance, pre-emergence or post-
emergence at a specific crop growth stage (e.g., BBCH-11, -12, -13).[6]

o Data Collection:

o Weed Control Efficacy: Visual assessments of weed control are conducted at set intervals
after treatment (e.g., 3-4 weeks).[5] Efficacy is often rated on a percentage scale (0% = no
control, 100% = complete control).[1]

o Crop Injury: Crop phytotoxicity is visually assessed at regular intervals, noting any
symptoms such as stunting, chlorosis, or necrosis.[1]

o Yield Data: At crop maturity, the central rows of each plot are harvested to determine the
grain yield.[5]

 Statistical Analysis:

o Data are subjected to analysis of variance (ANOVA).[1][5]

o Treatment means are compared using a statistical test such as Fisher's Least Significant
Difference (LSD) at a 5% significance level.[5]
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2. Herbicide Application
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Application Timing
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Weed Control Efficacy
(Visual Assessment %)

Crop Injury Assessment
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Click to download full resolution via product page

Experimental Workflow for Herbicide Efficacy Trials.
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Signaling Pathways and Mode of Action

Flufenacet and diflufenican possess distinct modes of action that, when combined, provide a
broader spectrum of weed control and help manage herbicide resistance.[2][8]

e Flufenacet (HRAC Group 15): This herbicide inhibits the synthesis of very long-chain fatty
acids (VLCFAs), which are crucial for cell division and the formation of cell membranes.[1][2]
This disruption ultimately leads to the death of susceptible plants.[1] It is primarily absorbed
through the roots and emerging shoots.[5]

« Diflufenican (HRAC Group 12): This active ingredient works by inhibiting the phytoene
desaturase (PDS) enzyme, a key component in the carotenoid biosynthesis pathway.[6][9]
Carotenoids protect chlorophyll from photo-oxidation. Their inhibition leads to chlorophyll
degradation and subsequent plant death.[6] Diflufenican is absorbed by the shoots of
germinating seedlings and also has contact activity.[9]
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Modes of Action for Flufenacet and Diflufenican.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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